Cas no 84224-28-2 (BENZAMIDE, 4-HYDROXY-2-METHOXY-)

• Product Name: BENZAMIDE, 4-HYDROXY-2-METHOXY-
• CAS No: 84224-28-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 3352143
• PubChem ID: 12813697
• Update Time: 2025-04-24

BENZAMIDE, 4-HYDROXY-2-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 4-HYDROXY-2-METHOXY-
• 4-Hydroxy-2-methoxybenzamide
• 4-Hydroxy-2-methoxy-benzamide
• DB-184897
• WKZHAAWEKQPPFC-UHFFFAOYSA-N
• 84224-28-2
• A1-17123
• MB26783
• SCHEMBL4115468

• Inchi： 1S/C8H9NO3/c1-12-7-4-5(10)2-3-6(7)8(9)11/h2-4,10H,1H3,(H2,9,11)
• InChI Key： WKZHAAWEKQPPFC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(N)=O)O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 351.5±32.0 °C at 760 mmHg
• Flash Point: 166.4±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

BENZAMIDE, 4-HYDROXY-2-METHOXY- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on BENZAMIDE, 4-HYDROXY-2-METHOXY-

BENZAMIDE, 4-HYDROXY-2-METHOXY-: A Comprehensive Overview

Benzamide, 4-hydroxy-2-methoxy- is a benzamide derivative that has garnered significant attention in the field of biomedical research. This compound belongs to the class of aromatic amides, characterized by its unique structure and potential applications in pharmacology and biochemistry. The presence of hydroxyl and methoxy groups at specific positions on the benzene ring introduces distinct chemical properties, making it a subject of interest for researchers exploring drug design and therapeutic agents.

Over the past few years, advancements in analytical techniques and computational chemistry have enabled scientists to delve deeper into the molecular mechanisms of Benzamide, 4-hydroxy-2-methoxy-. These studies have revealed its potential as a lead compound in the development of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic candidates. The combination of hydroxyl and methoxy groups imparts hydrophilic properties to the molecule, which can enhance its solubility and bioavailability—critical factors in drug development.

One of the most notable aspects of Benzamide, 4-hydroxy-2-methoxy- is its ability to modulate enzyme activity. Research has shown that this compound can act as an inhibitor of key enzymes such as COX-2 (Cyclooxygenase-2) and DNMTs (DNA Methyltransferases). These findings have opened up new avenues for its application in the treatment of inflammatory diseases, including arthritis and cancer, where abnormal enzyme activity plays a pivotal role.

Recent studies have also explored the anti-cancer potential of Benzamide, 4-hydroxy-2-methoxy-. Preclinical trials have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's effectiveness in targeting cancer stem cells has further solidified its position as a promising candidate for personalized medicine approaches.

In the realm of neurodegenerative disorders, Benzamide, 4-hydroxy-2-methoxy- has shown preliminary promise in modulating beta-amyloid peptide aggregation, a hallmark of diseases such as Alzheimer's disease. Its ability to interact with key proteins involved in neuroinflammation and oxidative stress makes it a valuable tool for exploring novel therapeutic strategies.

Another area of research that has gained momentum is the exploration of Benzamide, 4-hydroxy-2-methoxy- as a radioprotector. Studies have indicated its ability to mitigate oxidative damage caused by ionizing radiation, making it a potential candidate for protecting against radiation-induced toxicity in cancer patients undergoing radiotherapy.

Despite its promising applications, the toxicological profile of Benzamide, 4-hydroxy-2-methoxy- remains under investigation. Preliminary studies suggest that it exhibits minimal toxicity at therapeutic doses, but further research is required to fully understand its long-term effects and safety in humans.

The synthesis of Benzamide, 4-hydroxy-2-methoxy- has been optimized through various organic chemistry approaches, enabling its scalable production for both research and potential commercial applications. The use of modern green chemistry principles has further enhanced the efficiency and sustainability of its synthesis.

Looking ahead, the future of Benzamide, 4-hydroxy-2-methoxy- is poised to be shaped by advancements in artificial intelligence and machine learning. These technologies are being leveraged to predict its bioactivity, optimize its structure for improved efficacy, and identify new targets for its therapeutic applications.

In conclusion, Benzamide, 4-hydroxy-2-methoxy- stands as a testament to the potential of natural product-inspired drug design. Its unique structural features, coupled with its diverse biological activities, make it a valuable asset in the quest for innovative therapeutic solutions.